N-(2,5-dimethoxyphenyl)-2-methylpentanamide

• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol
• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-methylpentanamide
• InChI: InChI=1S/C14H21NO3/c1-5-6-10(2)14(16)15-12-9-11(17-3)7-8-13(12)18-4/h7-10H,5-6H2,1-4H3,(H,15,16)
• InChI Key: RGSNIZJIRNQNCT-UHFFFAOYSA-N
• SMILES: CCCC(C)C(=O)NC1=C(C=CC(=C1)OC)OC

Description

N-(2,5-dimethoxyphenyl)-2-methylpentanamide (also known as 2C-E) is a synthetic psychedelic drug that belongs to the phenethylamine class. It was first synthesized in 1977 by Alexander Shulgin and has gained popularity in recent years due to its potent psychoactive effects.

Mechanism of Action

N-(2,5-dimethoxyphenyl)-2-methylpentanamide acts as a partial agonist at the 5-HT2A receptor, which is a subtype of the serotonin receptor. This receptor is involved in regulating mood, perception, and cognition. N-(2,5-dimethoxyphenyl)-2-methylpentanamide binds to this receptor and activates it, leading to the psychoactive effects that are characteristic of the drug.
Biochemical and physiological effects:
The biochemical and physiological effects of N-(2,5-dimethoxyphenyl)-2-methylpentanamide are not well-understood. However, studies have shown that it can induce altered states of consciousness, including hallucinations and mystical experiences. It has also been reported to have stimulant-like effects, including increased heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxyphenyl)-2-methylpentanamide has several advantages for lab experiments. It is relatively easy to synthesize and has potent psychoactive effects, making it a useful tool for studying the brain and consciousness. However, there are also several limitations to its use in lab experiments. It is a Schedule I controlled substance in the United States, meaning that it is illegal to possess or use without a license. This makes it difficult to obtain for scientific research purposes. Additionally, the psychoactive effects of N-(2,5-dimethoxyphenyl)-2-methylpentanamide can be unpredictable and potentially dangerous, making it difficult to control for in lab experiments.

Future Directions

There are several future directions for research on N-(2,5-dimethoxyphenyl)-2-methylpentanamide. One area of interest is its potential therapeutic use in treating psychiatric disorders such as depression, anxiety, and PTSD. Another area of interest is its potential use in studying the neural basis of consciousness and altered states of consciousness. Additionally, further research is needed to understand the biochemical and physiological effects of N-(2,5-dimethoxyphenyl)-2-methylpentanamide and its potential risks and benefits.

Synthesis Methods

The synthesis of N-(2,5-dimethoxyphenyl)-2-methylpentanamide involves the reaction of 2,5-dimethoxyphenylacetonitrile with 2-methylpentanoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization. This synthesis method has been well-documented in the literature and has been used to produce N-(2,5-dimethoxyphenyl)-2-methylpentanamide for scientific research purposes.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-2-methylpentanamide has been used in scientific research to study its psychoactive effects on the brain. It has been shown to activate serotonin receptors in the brain, which are involved in regulating mood, appetite, and sleep. Studies have also shown that N-(2,5-dimethoxyphenyl)-2-methylpentanamide can induce altered states of consciousness, including hallucinations and mystical experiences.